Cas no 2157688-97-4 (2-(2,2-difluoropropoxy)pyrimidin-5-amine)

• Product Name: 2-(2,2-difluoropropoxy)pyrimidin-5-amine
• CAS No: 2157688-97-4
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 5834409
• PubChem ID: 165532615
• Update Time: 2025-05-24

2-(2,2-difluoropropoxy)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoropropoxy)pyrimidin-5-amine
• 2157688-97-4
• EN300-1294989

• Inchi： 1S/C7H9F2N3O/c1-7(8,9)4-13-6-11-2-5(10)3-12-6/h2-3H,4,10H2,1H3
• InChI Key： AMYIQWXESFAQDA-UHFFFAOYSA-N
• SMILES： FC(C)(COC1N=CC(=CN=1)N)F

Computed Properties

• Exact Mass: 189.07136824g/mol
• Monoisotopic Mass: 189.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61Ų

Additional information on 2-(2,2-difluoropropoxy)pyrimidin-5-amine

2-(2,2-Difluoropropoxy)Pyrimidin-5-Amine: A Comprehensive Overview

The compound with CAS No. 2157688-97-4, commonly referred to as 2-(2,2-difluoropropoxy)pyrimidin-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The pyrimidine ring serves as a versatile scaffold for various functional groups, and the presence of difluoropropoxy substituents further enhances its chemical and biological properties.

Recent studies have highlighted the potential of 2-(2,2-difluoropropoxy)pyrimidin-5-amine as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways, making it a valuable tool in the fight against diseases such as cancer and inflammatory disorders. The difluoropropoxy group introduces unique electronic and steric effects, which significantly influence the compound's interaction with biological targets.

The synthesis of 2-(2,2-difluoropropoxy)pyrimidin-5-amine involves a multi-step process that combines principles from both organic synthesis and medicinal chemistry. The starting material is typically a pyrimidine derivative, which undergoes nucleophilic substitution or coupling reactions to introduce the difluoropropoxy group at the 5-amino position. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

One of the most intriguing aspects of 2-(2,2-difluoropropoxy)pyrimidin-5-amine is its ability to exhibit selective activity against specific cellular targets. For instance, recent research has demonstrated its potential as an inhibitor of kinase enzymes, which are critical in regulating cell signaling pathways. This property makes it a compelling candidate for the development of targeted therapies in oncology. Moreover, its structural flexibility allows for further modification, enabling researchers to explore a wide range of analogs with enhanced pharmacokinetic profiles.

In addition to its therapeutic potential, 2-(2,2-difluoropropoxy)pyrimidin-5-amine has also been investigated for its role in chemical biology studies. By labeling this compound with fluorescent tags or other imaging agents, scientists can gain insights into its distribution and binding patterns within living cells. Such studies are crucial for understanding its mechanism of action and optimizing its therapeutic efficacy.

From an environmental standpoint, the ecological impact of 2-(2,2-difluoropropoxy)pyrimidin-5-amine has also been a topic of interest. Researchers have evaluated its biodegradation potential and toxicity profiles under various conditions. These studies are essential for ensuring that any future applications of this compound are environmentally sustainable and comply with regulatory standards.

In conclusion, CAS No. 2157688-97-4, or 2-(2,2-difluoropropoxy)pyrimidin-5-amine, represents a cutting-edge molecule with vast potential in drug discovery and chemical biology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutics. As research continues to unfold, this compound is likely to pave the way for groundbreaking innovations in medicine and beyond.